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  4. Methyl 6-amino-5-cyano-2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanylmethyl]-4-[2-(trifluoromethyl)phenyl]-4H-pyran-3-carboxylate
Methyl 6-amino-5-cyano-2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanylmethyl]-4-[2-(trifluoromethyl)phenyl]-4H-pyran-3-carboxylate Methyl 6-amino-5-cyano-2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanylmethyl]-4-[2-(trifluoromethyl)phenyl]-4H-pyran-3-carboxylate
Brand Name: Vulcanchem
CAS No.: 445384-13-4
VCID: VC0460316
InChI: InChI=1S/C27H23F3N4O3S/c1-36-26(35)23-21(14-38-25-16(12-31)11-15-7-3-2-4-10-20(15)34-25)37-24(33)18(13-32)22(23)17-8-5-6-9-19(17)27(28,29)30/h5-6,8-9,11,22H,2-4,7,10,14,33H2,1H3
SMILES: COC(=O)C1=C(OC(=C(C1C2=CC=CC=C2C(F)(F)F)C#N)N)CSC3=C(C=C4CCCCCC4=N3)C#N
Molecular Formula: C27H23F3N4O3S
Molecular Weight: 540.6g/mol

Methyl 6-amino-5-cyano-2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanylmethyl]-4-[2-(trifluoromethyl)phenyl]-4H-pyran-3-carboxylate

CAS No.: 445384-13-4

Main Products

VCID: VC0460316

Molecular Formula: C27H23F3N4O3S

Molecular Weight: 540.6g/mol

Methyl 6-amino-5-cyano-2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanylmethyl]-4-[2-(trifluoromethyl)phenyl]-4H-pyran-3-carboxylate - 445384-13-4

CAS No. 445384-13-4
Product Name Methyl 6-amino-5-cyano-2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanylmethyl]-4-[2-(trifluoromethyl)phenyl]-4H-pyran-3-carboxylate
Molecular Formula C27H23F3N4O3S
Molecular Weight 540.6g/mol
IUPAC Name methyl 6-amino-5-cyano-2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanylmethyl]-4-[2-(trifluoromethyl)phenyl]-4H-pyran-3-carboxylate
Standard InChI InChI=1S/C27H23F3N4O3S/c1-36-26(35)23-21(14-38-25-16(12-31)11-15-7-3-2-4-10-20(15)34-25)37-24(33)18(13-32)22(23)17-8-5-6-9-19(17)27(28,29)30/h5-6,8-9,11,22H,2-4,7,10,14,33H2,1H3
Standard InChIKey VSPKWUILAKQXGM-UHFFFAOYSA-N
SMILES COC(=O)C1=C(OC(=C(C1C2=CC=CC=C2C(F)(F)F)C#N)N)CSC3=C(C=C4CCCCCC4=N3)C#N
Canonical SMILES COC(=O)C1=C(OC(=C(C1C2=CC=CC=C2C(F)(F)F)C#N)N)CSC3=C(C=C4CCCCCC4=N3)C#N
PubChem Compound 4352147
Last Modified Nov 11 2021
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